Cas no 41739-23-5 (1,1-Difluoro-2,4-pentanedione)

1,1-Difluoro-2,4-pentanedione is a fluorinated diketone compound characterized by its reactive β-diketone structure and the presence of two fluorine atoms at the 1-position. This structural feature enhances its electrophilic reactivity, making it a valuable intermediate in organic synthesis, particularly for the preparation of fluorinated heterocycles and metal chelates. The compound’s fluorine substituents contribute to increased stability and selectivity in certain reactions, while the diketone moiety allows for versatile coordination with metal ions. Its applications extend to pharmaceuticals, agrochemicals, and materials science, where fluorinated compounds are often sought for their unique physicochemical properties. Handling requires standard precautions for reactive fluorinated organics.
1,1-Difluoro-2,4-pentanedione structure
1,1-Difluoro-2,4-pentanedione structure
Product Name:1,1-Difluoro-2,4-pentanedione
CAS No:41739-23-5
MF:C5H6F2O2
MW:136.096748828888
MDL:MFCD02254117
CID:328239
PubChem ID:2778488
Update Time:2025-06-09

1,1-Difluoro-2,4-pentanedione Chemical and Physical Properties

Names and Identifiers

    • 1,1-Difluoropentane-2,4-dione
    • 1,1-Difluoroacetylacetone
    • 2,4-Pentanedione,1,1-difluoro-
    • 41739-23-5
    • SCHEMBL1043504
    • DTXSID60380971
    • MFCD02254117
    • AKOS000304478
    • FT-0676567
    • EN300-20795
    • SB85483
    • FS-4847
    • 1,1-bis(fluoranyl)pentane-2,4-dione
    • A825641
    • 2,4-pentanedione, 1,1-difluoro-
    • BBL037416
    • STK400030
    • ALBB-011665
    • 1,1-Difluoro-2,4-pentanedione
    • MDL： MFCD02254117
    • Inchi： 1S/C5H6F2O2/c1-3(8)2-4(9)5(6)7/h5H,2H2,1H3
    • InChI Key： XUGVULWHXORSOM-UHFFFAOYSA-N
    • SMILES： FC(C(CC(C)=O)=O)F

Computed Properties

  • Exact Mass: 136.03400
  • Monoisotopic Mass: 136.034
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 131
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 34.1A^2
  • XLogP3: 0.7

Experimental Properties

  • Density: 1.167±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 151.9±30.0 ºC (760 Torr),
  • Flash Point: 53.1±18.7 ºC,
  • Refractive Index: 1.357
  • Solubility: Dissolution (38 g/l) (25 º C),
  • PSA: 34.14000
  • LogP: 0.79970

1,1-Difluoro-2,4-pentanedione Security Information

  • Hazard Statement： Flammable
  • Hazardous Material Identification： F Xi
  • HazardClass：IRRITANT

1,1-Difluoro-2,4-pentanedione Customs Data

  • HS CODE：2914700090
  • Customs Data：

    China Customs Code:

    2914700090

    Overview:

    2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

1,1-Difluoro-2,4-pentanedione Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Chemenu
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 41739-23-5 95%
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Apollo Scientific
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 41739-23-5 97%
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Apollo Scientific
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 41739-23-5 97%
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eNovation Chemicals LLC
Y1234588-1g
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 41739-23-5 95%
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Enamine
EN300-20795-0.05g
1,1-difluoropentane-2,4-dione
 41739-23-5 95%
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Enamine
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